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Compound of Interest

Compound Name: Sibiricose A6

Cat. No.: B1232524

Disclaimer: The following application notes and protocols are based on studies of an
oligosaccharide ester fraction derived from Polygala tenuifolia, which contains Sibiricose A6.
Currently, there is a lack of published data on the specific dosage and administration of isolated
Sibiricose A6 in mice. Researchers should use this information as a starting point and conduct
dose-response studies to determine the optimal dosage for purified Sibiricose A6.

Introduction

Sibiricose A6 is an oligosaccharide ester found in the roots of Polygala tenuifolia, a plant used
in traditional medicine. Research suggests that extracts containing Sibiricose A6 possess
antioxidant and neuroprotective properties. These notes provide a summary of the available
data on the administration of a Sibiricose A6-containing fraction to mice and a general
protocol for its use in preclinical research.

Data Presentation

Table 1: Dosage and Administration of a Sibiricose A6-Containing Oligosaccharide Ester
Fraction in Mice
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Experimental Protocols

Protocol 1: Evaluation of Antioxidant Activity of a Sibiricose A6-Containing Fraction in Mice

This protocol is adapted from a study investigating the antioxidant effects of an oligosaccharide

ester fraction from Polygala tenuifolia in senescence-accelerated mice.

1. Materials:
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Sibiricose A6-containing oligosaccharide ester fraction

Vehicle (e.g., distilled water, 0.5% carboxymethylcellulose sodium)
Senescence-Accelerated Mouse Prone 8 (SAMP8) mice

Oral gavage needles

Standard laboratory equipment for animal housing and care
Assay kits for SOD, GSH-Px, and MDA

. Animal Model:

Use male or female SAMP8 mice, a model for accelerated aging and oxidative stress.
House animals under standard laboratory conditions (12-hour light/dark cycle, controlled
temperature and humidity) with ad libitum access to food and water.

Acclimatize animals for at least one week before the experiment.

. Experimental Groups:

Control Group: Administer vehicle only.
Treatment Group: Administer the oligosaccharide ester fraction at a dosage of 50 mg/kg
body weight.

. Administration:

Prepare a homogenous suspension of the oligosaccharide ester fraction in the chosen
vehicle.

Administer the suspension or vehicle orally via gavage once daily for a predetermined period
(e.q., 2-4 weeks).

. Outcome Measures:

At the end of the treatment period, collect blood and liver tissue samples.

Measure the activity of SOD and GSH-Px in blood and/or liver homogenates using
commercially available assay Kkits.

Measure the levels of MDA in blood and/or liver homogenates as an indicator of lipid
peroxidation.

. Statistical Analysis:

Analyze data using appropriate statistical tests (e.g., t-test or ANOVA) to compare the
treatment group with the control group. A p-value of <0.05 is typically considered statistically
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Caption: Experimental workflow for evaluating the antioxidant effects of a Sibiricose A6-

containing fraction in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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a6-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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